2-Nitro-4-(trifluoromethyl)benzyl bromide
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Overview
Description
2-Nitro-4-(trifluoromethyl)benzyl bromide is a useful research compound. Its molecular formula is C8H5BrF3NO2 and its molecular weight is 284.03. The purity is usually 95%.
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Scientific Research Applications
Carbene-Catalyzed Reductive Coupling
This compound is used in carbene-catalyzed reductive coupling of nitrobenzyl bromides and activated ketones or imines via single-electron-transfer processes. It is a key substrate in generating (nitro)benzyl radicals under reductive conditions, leading to tertiary alcohol products (Li et al., 2016).
Electrochemical Studies
Electrochemical studies have been conducted on benzyl bromides like 2-Nitro-4-(trifluoromethyl)benzyl bromide, particularly their reduction at solid electrodes in various solvents, leading to the formation of benzyl radicals (Jouikov & Simonet, 2010).
Nucleophilic Trifluoromethylthiolation
It has been used in the nucleophilic trifluoromethylthiolation of benzyl bromides, yielding benzyl trifluoromethyl sulfides under various conditions (Kong et al., 2013).
Analytical Chemistry Applications
this compound has been used in spectrophotometric determination of anionic surfactants in river waters (Higuchi et al., 1980).
Photoluminescent Materials
Derivatives of this compound have been synthesized for use in photoluminescent materials. These derivatives show significant mechanofluorochromism and aggregation-induced emission characteristics (Weng et al., 2018).
Synthesis of Polyimides
This compound has also been used in the synthesis of new polyimides with improved solubility and physical properties (Choi et al., 2008).
Inhibition of Nucleoside Transport
Studies have shown that analogues of 4-nitrobenzylthioinosine with substituted benzyl groups, such as those derived from this compound, can inhibit nucleoside transport (Tromp et al., 2004).
Modification of Proteins
It has been used as a reagent for the selective modification of methionine residues in proteins (Lang et al., 2006).
Safety and Hazards
“2-Nitro-4-(trifluoromethyl)benzyl bromide” is classified as a skin corrosive/irritant and serious eye damage/eye irritant . It may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
1-(bromomethyl)-2-nitro-4-(trifluoromethyl)benzene |
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InChI |
InChI=1S/C8H5BrF3NO2/c9-4-5-1-2-6(8(10,11)12)3-7(5)13(14)15/h1-3H,4H2 |
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InChI Key |
XAEZZJSUMIHJQS-UHFFFAOYSA-N |
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Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])CBr |
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Molecular Formula |
C8H5BrF3NO2 |
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DSSTOX Substance ID |
DTXSID60936694 |
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Record name | 1-(Bromomethyl)-2-nitro-4-(trifluoromethyl)benzene | |
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Molecular Weight |
284.03 g/mol |
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CAS No. |
162333-02-0 |
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Record name | 1-(Bromomethyl)-2-nitro-4-(trifluoromethyl)benzene | |
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Record name | 2-Nitro-4-(trifluoromethyl)benzyl bromide | |
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